Cas no 140681-54-5 (1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane)

• Product Name: 1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
• CAS No: 140681-54-5
• MF: C₇H₁₄ClFN₂
• MW: 180.650864124298
• CID: 6640991
• PubChem ID: 2724934
• Update Time: 2024-01-29

1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane Chemical and Physical Properties

Names and Identifiers

• 1-(chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
• n-fluoro-n'-chloromethyltriethylenediaminebis(tetrafluoroborate)
• SCHEMBL141275
• 140681-54-5
• DTXSID401336614
• ZQGDSZPGKPJABN-UHFFFAOYSA-N
• 1-chloromethyl-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane
• 1-(Chloromethyl)-4-fluoro-1,4-diazoniabicyclo[2.2.2]octane

• Inchi： 1S/C7H14ClFN2/c8-7-10-1-4-11(9,5-2-10)6-3-10/h1-7H2/q+2
• InChI Key： ZQGDSZPGKPJABN-UHFFFAOYSA-N
• SMILES： ClC[N+]12CC[N+](CC1)(CC2)F

Computed Properties

• Exact Mass: 180.0829543g/mol
• Monoisotopic Mass: 180.0829543g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 0Ų